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Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668

Abstract: This document provides detailed application notes and protocols for the use of
Pigment Blue 14 (Cl 42600:1) in textile printing. It is intended for researchers and scientists in
the fields of materials science, chemistry, and textile engineering. The notes cover the
physicochemical properties of Pigment Blue 14, a representative experimental protocol for its
application, and a summary of its performance characteristics. Due to the limited industrial use
of Pigment Blue 14, this document also draws on general principles of pigment printing to
provide a comprehensive guide. It is important to distinguish Pigment Blue 14 from the more
commonly used Pigment Blue 15 (Copper Phthalocyanine), which possesses different chemical
and fastness properties.

Introduction

Pigment Blue 14 (PB 14) is a synthetic organic pigment belonging to the triarylmethane class
of colorants.[1][2] Its CAS number is 1325-88-8.[1][2] It is known for producing a brilliant,
reddish-blue shade.[1][2][3] While listed for use in textile printing, its application in this area has
diminished due to its comparatively lower fastness properties compared to other pigments like
the phthalocyanine family.[4] These notes provide a framework for evaluating and applying
Pigment Blue 14 in a research or developmental context.

Physicochemical Properties

Pigment Blue 14 is the phosphotungstomolybdic acid lake of a substituted
triaminotriphenylmethane basic dye.[4] Its general properties are summarized in the table
below.
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Property Value References
C.l. Name Pigment Blue 14 [1]

C.I. Number 42600:1 [2]

CAS Number 1325-88-8 [11[2]
Molecular Formula Cs1Ha3Ns [1][2]
Molecular Weight 457.69 g/mol [1][2]
Appearance Blue Powder [5]

Shade Reddish Blue [2][3]
Density 1.6-1.8g/cm? [31[5]

Oil Absorption

40-50 ml/100g

[2][5]

Melting Point

165-170°C

[6]

Performance and Fastness Properties

The durability of a pigment print on a textile substrate is determined by its fastness to various
environmental factors. The following table summarizes the available data for Pigment Blue 14.
The fastness is typically rated on a scale of 1 to 5, where 5 represents the highest fastness.

Fastness Property Rating References
Light Fastness 3-5 [21[3][5]

Heat Resistance 140 - 160°C [2][3][5]
Water Resistance 4-5 [2][3]

Oil Resistance 3 [2]

Acid Resistance 3-5 [2][3]

Alkali Resistance 4-5 [2][3]

Note: The reported values can vary between suppliers.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
http://www.xcolorpigment.com/pigment-blue-14.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
http://www.xcolorpigment.com/pigment-blue-14.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
http://www.xcolorpigment.com/pigment-blue-14.html
http://www.dyestuffintermediates.com/pigment-dye/pigment-blue-14.html
http://www.xcolorpigment.com/pigment-blue-14.html
https://m.made-in-china.com/product/Pigment-Blue-14-for-Coating-Paint-PB14-RM-738380895.html
http://www.xcolorpigment.com/pigment-blue-14.html
https://www.union-pigment.com/china/pigment_blue_14.html
https://www.union-pigment.com/china/pigment_blue_14.html
https://m.made-in-china.com/product/Pigment-Blue-14-for-Coating-Paint-PB14-RM-738380895.html
http://www.xcolorpigment.com/pigment-blue-14.html
https://m.made-in-china.com/product/Pigment-Blue-14-for-Coating-Paint-PB14-RM-738380895.html
https://aksci.com/item_detail.php?cat=S464
https://www.benchchem.com/product/b1170668?utm_src=pdf-body
http://www.xcolorpigment.com/pigment-blue-14.html
https://www.union-pigment.com/china/pigment_blue_14.html
https://m.made-in-china.com/product/Pigment-Blue-14-for-Coating-Paint-PB14-RM-738380895.html
http://www.xcolorpigment.com/pigment-blue-14.html
https://www.union-pigment.com/china/pigment_blue_14.html
https://m.made-in-china.com/product/Pigment-Blue-14-for-Coating-Paint-PB14-RM-738380895.html
http://www.xcolorpigment.com/pigment-blue-14.html
https://www.union-pigment.com/china/pigment_blue_14.html
http://www.xcolorpigment.com/pigment-blue-14.html
http://www.xcolorpigment.com/pigment-blue-14.html
https://www.union-pigment.com/china/pigment_blue_14.html
http://www.xcolorpigment.com/pigment-blue-14.html
https://www.union-pigment.com/china/pigment_blue_14.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Protocol: Pigment Printing on Cotton
Fabric

This protocol outlines a representative procedure for applying Pigment Blue 14 to a cotton
substrate. The formulation provided is a general starting point and may require optimization
based on the specific substrate and performance requirements.

4.1. Materials and Equipment

Pigment Blue 14 powder

e Binder (e.g., acrylic-based)

e Thickener (e.g., synthetic polymer-based)
o Softener (optional)

o Ammonia solution (for pH adjustment)

» Deionized water

o Cotton fabric (pre-scoured and bleached)
o Laboratory balance

» Mechanical stirrer

e pH meter

e Screen printing frame and squeegee

e Drying oven

o Curing oven or heat press

4.2. Preparation of the Printing Paste

A typical formulation for a pigment printing paste is as follows:
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Component Percentage (%)
Pigment Blue 14 1.0-5.0

Binder 10.0- 20.0
Thickener 15-3.0

Softener 0.0-2.0
Deionized Water Remainder to 100
pH 8.0-9.0

Procedure:

» Weigh the required amount of deionized water into a beaker.

o While stirring, add the thickener and stir until a smooth, lump-free paste is formed.
¢ Add the binder to the paste and continue stirring until homogeneous.

» In a separate container, create a dispersion of Pigment Blue 14 in a small amount of water.
e Add the pigment dispersion to the main paste and stir thoroughly.

 If required, add the softener.

¢ Adjust the pH of the final paste to 8.0-9.0 using a dilute ammonia solution.

o Continue stirring for 15-20 minutes to ensure complete homogenization.

4.3. Application and Fixation

e Place the cotton fabric on a flat, padded surface.

» Position the screen printing frame onto the fabric.

o Apply a line of the prepared printing paste at one end of the screen.
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e Using the squeegee at a 45-degree angle, draw the paste firmly and evenly across the

screen.
o Carefully lift the screen to reveal the print.
 Allow the printed fabric to air dry or use a drying oven at 80-100°C for 3-5 minutes.

o Cure the dried print at 150-160°C for 3-5 minutes in a curing oven or using a heat press. This
step is crucial for cross-linking the binder and fixing the pigment to the fabric.

 After curing, the fabric can be subjected to a mild washing to remove any residual thickener
and unfixed particles.

Diagrams

The following diagrams illustrate the workflow and chemical interactions involved in the pigment
printing process.
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Fig. 1: Experimental workflow for textile printing.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1170668?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Check Availability

Methodological & Application

& Pricing

Printing Paste Components

(Viscosity Control)

Thickener

ncapsulation i1scosity Incregse
Binde Water
e.g., A Polyme (Solvent)

Adhesion & Film Formation
(During Curing)

Interaction on

Textile Substrate

Textile Fiber

(e.g., Cellulose)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Pigment Blue 14 in
Textile Printing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1170668#use-of-pigment-blue-14-in-textile-printing-
applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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